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Compound of Interest

Compound Name: 2-Ethylhexyl iodide

CAS No.: 1653-16-3

Cat. No.: B167319

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical stability of 2-
Ethylhexyl iodide and the optimal conditions for its storage. Understanding these parameters

is critical for ensuring the compound's integrity, which is paramount for its use in research,

development, and manufacturing. Due to its potential for degradation, proper handling and

storage are essential to maintain its purity and reactivity.

Physicochemical Properties of 2-Ethylhexyl Iodide
A summary of the key physicochemical properties of 2-Ethylhexyl iodide is presented in the

table below. These properties are fundamental to understanding its behavior and stability.
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Property Value

Chemical Formula C8H17I

Molecular Weight 240.13 g/mol

Appearance Yellow to red clear liquid.[1]

Boiling Point 90 °C at 18 mmHg

Density 1.337 g/mL at 25 °C

Refractive Index n20/D 1.491

Chemical Stability and Degradation Pathways
2-Ethylhexyl iodide, like other alkyl iodides, is susceptible to degradation, primarily through

photodissociation and hydrolysis. The observed yellow to red coloration of the liquid suggests

the formation of iodine over time, a common indicator of decomposition in iodoalkanes.[2]

Photodegradation
Exposure to light, particularly in the UV spectrum, can induce homolytic cleavage of the

carbon-iodine bond. This process generates a 2-ethylhexyl radical and an iodine radical. The

iodine radicals can then combine to form molecular iodine (I₂), which imparts the characteristic

yellow-to-reddish-brown color to the compound.

2-Ethylhexyl Iodide

2-Ethylhexyl Radical

Light (hν)
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Caption: Photodegradation pathway of 2-Ethylhexyl iodide.

Hydrolysis
In the presence of water, 2-Ethylhexyl iodide can undergo slow hydrolysis to form 2-

ethylhexanol and hydrogen iodide. This reaction is typically slower than photodegradation but

can be significant over extended storage periods, especially if the compound is exposed to

moisture.
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Caption: Hydrolysis of 2-Ethylhexyl iodide.

Thermal Decomposition
While specific data for 2-Ethylhexyl iodide is limited, alkyl iodides can decompose at elevated

temperatures. Hazardous decomposition products include hydrogen iodide, carbon monoxide,

and carbon dioxide.

Recommended Storage Conditions
To minimize degradation and ensure the long-term stability of 2-Ethylhexyl iodide, the

following storage conditions are recommended:
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Parameter Recommendation Rationale

Temperature 2-8°C (Refrigerated)

Reduces the rate of all

potential degradation

reactions.

Light
Store in an amber or opaque

container in a dark location.

Prevents photodegradation.[2]

[3]

Atmosphere

Store under an inert

atmosphere (e.g., argon or

nitrogen).

Minimizes contact with oxygen

and moisture.

Container
Tightly sealed glass container

with a PTFE-lined cap.

Prevents leakage and

contamination.

Incompatible Materials

Store away from strong

oxidizing agents and strong

bases.

Avoids potentially vigorous or

hazardous reactions.

Use of Stabilizers
For long-term storage, the addition of a stabilizer can be beneficial. Metallic copper or silver are

commonly used as stabilizers for alkyl iodides.[4][5][6] These metals react with any free iodine

that is formed, effectively removing it from the solution and preventing further degradation. This

is particularly useful in preventing the accumulation of iodine, which can act as a catalyst for

further decomposition.

Experimental Protocols for Stability Assessment
A comprehensive stability testing program for 2-Ethylhexyl iodide should involve both long-

term and accelerated studies. The following is a recommended experimental workflow.
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Sample Preparation

Storage Conditions
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Aliquot 2-EH-I
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Analytical Testing at Time Points

Appearance Assay (GC-FID) Related Substances (GC-MS) Water Content (Karl Fischer)

Click to download full resolution via product page

Caption: Proposed experimental workflow for stability testing of 2-Ethylhexyl iodide.

Methodology
Objective: To evaluate the stability of 2-Ethylhexyl iodide under various storage conditions

over time.

Materials:

2-Ethylhexyl iodide

Amber glass vials with PTFE-lined caps

Inert gas (Argon or Nitrogen)
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Stabilizer (e.g., copper wire) (optional)

Analytical standards for 2-Ethylhexyl iodide and potential degradation products (e.g., 2-

ethylhexanol, iodine)

Procedure:

Sample Preparation:

Aliquot 2-Ethylhexyl iodide into amber glass vials.

For stabilized samples, add a small piece of copper wire.

Purge the headspace of each vial with an inert gas before sealing.

Storage Conditions:

Long-Term Stability: Store samples at 2-8°C in the dark for a period of up to 24 months.

Accelerated Stability: Store samples at elevated temperatures (e.g., 40°C) and controlled

humidity (e.g., 75% RH) in the dark for a period of 6 months.

Photostability: Expose samples to controlled light conditions according to ICH Q1B

guidelines.

Time Points for Analysis:

Long-Term: 0, 3, 6, 9, 12, 18, and 24 months.

Accelerated: 0, 1, 3, and 6 months.

Photostability: As per ICH Q1B guidelines.

Analytical Methods:

Appearance: Visual inspection for color change.

Assay and Purity: Gas Chromatography with Flame Ionization Detection (GC-FID) to

quantify the amount of 2-Ethylhexyl iodide.
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Identification of Degradation Products: Gas Chromatography-Mass Spectrometry (GC-MS)

to identify and quantify any degradation products.

Water Content: Karl Fischer titration to determine the moisture content.

Conclusion
The chemical stability of 2-Ethylhexyl iodide is a critical consideration for its effective use in

scientific and industrial applications. Its primary degradation pathways are photodissociation

and hydrolysis, which can be significantly mitigated by adherence to proper storage and

handling protocols. Storing the compound at refrigerated temperatures, in the dark, under an

inert atmosphere, and in tightly sealed containers is essential for maintaining its purity and

integrity. The use of metallic stabilizers such as copper can provide additional protection

against decomposition. A robust stability testing program, as outlined in this guide, is

recommended to establish a definitive shelf-life and to ensure the quality of 2-Ethylhexyl
iodide for its intended applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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